Cas no 68125-01-9 (N-(2-methylpropyl)dodecanamide)

• Product name: N-(2-methylpropyl)dodecanamide
• CAS No: 68125-01-9
• MF: C₁₆H₃₃NO
• MW: 255.43932
• CID: 968908
• PubChem ID: 345934

N-(2-methylpropyl)dodecanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)dodecanamide
• Dodecanamide, N-isobutyl-
• CHEMBL3601379
• NSC403895
• KJXSXHGTHSJJMJ-UHFFFAOYSA-N
• SCHEMBL20876854
• DTXSID50323392
• NSC-403895
• AKOS003845668
• 68125-01-9

• Inchi： InChI=1S/C16H33NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h15H,4-14H2,1-3H3,(H,17,18)
• InChI Key： KJXSXHGTHSJJMJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)NCC(C)C

Computed Properties

• Exact Mass: 255.25639
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1